Cas no 149118-66-1 (Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide)
![Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide structure](https://www.kuujia.com/scimg/cas/149118-66-1x500.png)
149118-66-1 structure
Product name:Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide
Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide
- N-cyclohexyl-1,1-dioxo-1-benzothiophene-2-carboxamide
- N-cyclohexylbenzothiophene-2-carboxamide S,S-dioxide
- N-cyclohexyl-S,S-dioxobenzo[b]tiophene-2-carboxamide
- Benzobthiophene-2-carboxamide, N-cyclohexyl-, 1,1-dioxide
- N-Cyclohexyl-S,S-dioxobenzo(b)tiophene-2-carboxamide
- 149118-66-1
- Benzobthiophene-2-carboxamide,N-cyclohexyl-,1,1-dioxide
- DTXSID50432019
- NS00009301
- N-Cyclohexyl-1,1-dioxo-1H-1-benzothiophene-2-carboxamide
- N-cyclohexyl-benzothiophen-2-carboxamid-S,S-dioxid
- SCHEMBL1187427
- EC 423-990-1
-
- Inchi: InChI=1S/C15H17NO3S/c17-15(16-12-7-2-1-3-8-12)14-10-11-6-4-5-9-13(11)20(14,18)19/h4-6,9-10,12H,1-3,7-8H2,(H,16,17)
- InChI Key: VOZSTWKINVCUQY-UHFFFAOYSA-N
- SMILES: C1CCC(NC(C2=CC3=CC=CC=C3S2(=O)=O)=O)CC1
Computed Properties
- Exact Mass: 291.09291458g/mol
- Monoisotopic Mass: 291.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 71.6Ų
Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide Security Information
- Hazardous Material transportation number:3077
- Hazard Category Code: 22-41-50/53
- Safety Instruction: 22-26-39-60-61
-
Hazardous Material Identification:
- PackingGroup:III
- HazardClass:9
Benzo[b]thiophene-2-carboxamide,N-cyclohexyl-, 1,1-dioxide Related Literature
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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5. Back matter
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